Cas no 1785605-44-8 (2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid
• CAS No: 1785605-44-8
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 6239710
• PubChem ID: 105472614
• Update Time: 2025-05-22

2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7444752
• 2-(1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)-2-methylpropanoic acid
• 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid
• 1785605-44-8
• Z2733088460

• Inchi： 1S/C9H14O4S/c1-9(2,8(10)11)7-3-5-14(12,13)6-4-7/h3H,4-6H2,1-2H3,(H,10,11)
• InChI Key： JWJLXWLEUYCKGF-UHFFFAOYSA-N
• SMILES： S1(CC=C(CC1)C(C(=O)O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 218.06128010g/mol
• Monoisotopic Mass: 218.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans

Additional information on 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid

Research Briefing on 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid (CAS: 1785605-44-8)

2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid (CAS: 1785605-44-8) is a novel chemical entity that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiopyran ring and methylpropanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid involves a multi-step process that ensures high yield and purity. Key steps include the formation of the thiopyran ring followed by the introduction of the methylpropanoic acid group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for further preclinical and clinical studies.

Pharmacological evaluations of 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid have revealed its potential as an anti-inflammatory and analgesic agent. In vitro studies demonstrate its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a candidate for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its precise mode of action.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data indicate that 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to induce apoptosis and inhibit angiogenesis is currently under investigation. These findings highlight its dual therapeutic potential, warranting further exploration in both inflammatory and oncological contexts.

Despite its promising pharmacological profile, the pharmacokinetics and safety of 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid remain to be fully characterized. Early preclinical studies have shown favorable bioavailability and tissue distribution, but comprehensive toxicology assessments are needed to ensure its suitability for human use. Researchers are also investigating potential drug-drug interactions and metabolic pathways to optimize its therapeutic efficacy and minimize adverse effects.

In conclusion, 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid (CAS: 1785605-44-8) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique chemical structure and multifaceted pharmacological activities make it a valuable subject for ongoing research. Future studies should focus on advancing its preclinical development, optimizing its formulation, and exploring its therapeutic potential in clinical settings. The compound's progress will be closely monitored by the scientific community, as it may offer new treatment options for patients with unmet medical needs.